Cas no 1394161-98-8 (1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole)
1394161-98-8 structure
Product Name:1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole
CAS No:1394161-98-8
MF:C12H13N3O3
MW:247.249922513962
CID:2138412
Update Time:2023-08-04
1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methoxyphenethyl)-4-nitro-1H-pyrazole
- ZWMNEXPFLWFBJH-UHFFFAOYSA-N
- 1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole
-
- Inchi: 1S/C12H13N3O3/c1-18-12-4-2-3-10(7-12)5-6-14-9-11(8-13-14)15(16)17/h2-4,7-9H,5-6H2,1H3
- InChI Key: ZWMNEXPFLWFBJH-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)CCN1C=C(C=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Topological Polar Surface Area: 72.9
1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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